Butyl({[4-(trifluoromethyl)phenyl]methyl})amine hydrochloride

• IUPAC Name: N-[[4-(trifluoromethyl)phenyl]methyl]butan-1-amine;hydrochloride
• InChI: InChI=1S/C12H16F3N.ClH/c1-2-3-8-16-9-10-4-6-11(7-5-10)12(13,14)15;/h4-7,16H,2-3,8-9H2,1H3;1H
• InChI Key: MWTGBQWLWIETLK-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCC1=CC=C(C=C1)C(F)(F)F.Cl
• Molecular Formula: C12H17ClF3N
• Molecular Weight: 267.72 g/mol

Description

Butyl({[4-(trifluoromethyl)phenyl]methyl})amine hydrochloride, also known as BTFMA-HCl, is a chemical compound that is used in a variety of scientific applications. It has been used in research to study the effects of different compounds on cells, as well as in the development of new drugs. BTFMA-HCl has a wide range of properties that make it a useful tool in the laboratory.

Scientific Research Applications

Butyl({[4-(trifluoromethyl)phenyl]methyl})amine hydrochloride is used in a wide range of scientific research applications. It has been used in studies of the effects of drugs on cells, as well as in the development of new drugs. It has also been used in studies of the structure and function of proteins, as well as in the study of biochemical pathways. Butyl({[4-(trifluoromethyl)phenyl]methyl})amine hydrochloride has also been used in studies of the effects of environmental toxins on cells, as well as in the study of the effects of radiation on cells.

Mechanism of Action

Butyl({[4-(trifluoromethyl)phenyl]methyl})amine hydrochloride acts as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase leads to an increase in the concentration of acetylcholine in the synaptic cleft. This increase in acetylcholine concentration can lead to an increase in the activity of certain neurons, which can lead to changes in behavior.
Biochemical and Physiological Effects
Butyl({[4-(trifluoromethyl)phenyl]methyl})amine hydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the breakdown of acetylcholine, which can lead to an increase in the concentration of acetylcholine in the synaptic cleft. This can lead to an increase in the activity of certain neurons, which can lead to changes in behavior. Butyl({[4-(trifluoromethyl)phenyl]methyl})amine hydrochloride has also been found to have an effect on the metabolism of certain drugs, as well as on the absorption of certain drugs.

Advantages and Limitations for Lab Experiments

Butyl({[4-(trifluoromethyl)phenyl]methyl})amine hydrochloride has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize, and is highly soluble in water and organic solvents. It is also relatively inexpensive and can be stored for long periods of time without significant degradation. However, Butyl({[4-(trifluoromethyl)phenyl]methyl})amine hydrochloride can be toxic and should be handled with care.

Future Directions

Butyl({[4-(trifluoromethyl)phenyl]methyl})amine hydrochloride can be used to further the understanding of the effects of drugs on cells, as well as in the development of new drugs. It can also be used to study the structure and function of proteins, as well as in the study of biochemical pathways. Butyl({[4-(trifluoromethyl)phenyl]methyl})amine hydrochloride can also be used in studies of the effects of environmental toxins on cells, as well as in the study of the effects of radiation on cells. Additionally, Butyl({[4-(trifluoromethyl)phenyl]methyl})amine hydrochloride can be used to study the effects of different compounds on cells, as well as in the development of new drugs. Finally, Butyl({[4-(trifluoromethyl)phenyl]methyl})amine hydrochloride can be used in studies of the metabolism of drugs, as well as in the absorption of drugs.

Synthesis Methods

Butyl({[4-(trifluoromethyl)phenyl]methyl})amine hydrochloride is synthesized by the reaction of 4-(trifluoromethyl)phenylmethyl)amine and hydrochloric acid. The reaction is carried out in anhydrous conditions at room temperature and is typically completed in a few hours. The reaction produces a white solid that is highly soluble in water and organic solvents. The product can be further purified by recrystallization or column chromatography.